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Compound of Interest

Compound Name:
Diethylamine NONOate

diethylammonium salt

Cat. No.: B013552 Get Quote

Diethylamine NONOate diethylammonium salt (DEA/NO), CAS number 372965-00-9, is a

member of the diazeniumdiolate (NONOate) class of compounds, which are invaluable tools in

biomedical research for their ability to spontaneously release nitric oxide (NO) under

physiological conditions.[1][2] NO is a critical signaling molecule involved in a vast array of

physiological and pathological processes, including vasodilation, neurotransmission, and the

immune response.[2][3][4] The utility of DEA/NO stems from its well-defined and rapid release

kinetics, making it an ideal choice for experiments requiring a short, controlled burst of NO.[1]

[5]

This guide serves as a technical resource for researchers, scientists, and drug development

professionals. It provides not only the fundamental properties of DEA/NO but also the practical,

field-proven methodologies and the scientific rationale essential for its effective and

reproducible use in experimental settings.

Physicochemical & Kinetic Properties
A clear understanding of the fundamental properties of DEA/NO is the bedrock of sound

experimental design. The compound is a crystalline solid that is sensitive to moisture and air,

necessitating careful storage and handling.[6] Its behavior in solution, particularly its

decomposition to release NO, is highly dependent on pH and temperature.[1][2]

Table 1: Core Characteristics of DEA/NO
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Property Value Source(s)

CAS Number 372965-00-9 [1][6][7]

Formal Name

Diethylammonium (Z)-1-(N,N-

diethylamino)diazen-1-ium-1,2-

diolate

[6][7]

Synonyms
DEA/NO, Diethylamine

NONOate
[6][7]

Molecular Formula C₄H₁₀N₃O₂ • C₄H₁₂N [6]

Molecular Weight 206.3 g/mol [7]

Purity Typically ≥98% [6][7]

Appearance
White to off-white crystalline

solid
[1][6]

Storage

Store as a solid at -80°C under

an inert gas (e.g., nitrogen or

argon). Stable for ≥1 year

under these conditions.

[6][7][8]

Solubility (approx.)

• PBS (pH 7.2): ~10 mg/mL•

Ethanol: ~25 mg/mL• DMSO:

~2 mg/mL

[6][7]

Half-life (t½) at pH 7.4
• 2 minutes at 37°C• 16

minutes at 22-25°C
[1][2][9]

NO Release Stoichiometry
~1.5 moles of NO released per

mole of parent compound
[1][5]

UV Absorbance (λmax)
250 nm (ε = 6,500 M⁻¹cm⁻¹) in

aqueous solution
[6]

Mechanism of Nitric Oxide Release
The defining feature of NONOates is their spontaneous, proton-driven decomposition to

release NO. This process follows first-order kinetics, meaning the rate of NO release is directly
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proportional to the concentration of the remaining DEA/NO.[1][2] The relatively short half-life of

DEA/NO at physiological temperature (37°C) and pH (7.4) results in a rapid, bolus-like delivery

of NO to the experimental system, which is largely complete within 10-15 minutes

(approximately 5 half-lives).[9][10] This contrasts with other NONOates like DETA/NO, which

have much longer half-lives and provide a slower, more sustained NO release.[2]

Rationale for Use: The choice of DEA/NO is appropriate for studying cellular responses to

acute NO exposure, such as rapid signaling events in vasodilation or neuronal activation. It is

less suitable for experiments requiring prolonged, low-level NO exposure, where a longer half-

life donor would be more appropriate.

Core Experimental Protocols & Methodologies
The successful use of DEA/NO hinges on proper preparation and validation. The following

protocols are designed to be self-validating systems, ensuring accuracy and reproducibility.

Protocol 1: Preparation of a Validated DEA/NO Stock
Solution
The goal is to prepare a concentrated stock solution that minimizes premature NO release and

can be accurately quantified. DEA/NO can be dissolved directly in a cold, slightly basic buffer

or in an organic solvent.[6][7]

Method A: Aqueous Stock (Recommended for most cell culture)

Preparation of Buffer: Prepare a 10 mM NaOH solution in high-purity water. Pre-chill on ice

to 4°C.

Rationale: DEA/NO is more stable at a basic pH and low temperature, which significantly

slows the decomposition and release of NO during preparation.[2]

Weighing: On a calibrated analytical balance, carefully weigh out the desired amount of

DEA/NO solid. Due to its sensitivity, this should be done quickly, and if possible, under an

inert atmosphere.[6]

Dissolution: Immediately dissolve the weighed solid in the pre-chilled 10 mM NaOH to the

desired stock concentration (e.g., 10 mM). Vortex gently until fully dissolved. Keep the stock
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solution on ice at all times.

Rationale: Prompt dissolution in a cold, basic solution is critical to prevent degradation.

Quantification (Optional but Recommended): To confirm the concentration of the stock

solution, perform a spectrophotometric measurement.

Dilute an aliquot of the stock solution in 10 mM NaOH to a final concentration within the

linear range of the spectrophotometer (e.g., 50-100 µM).

Measure the absorbance at 250 nm.[6]

Calculate the concentration using the Beer-Lambert law (A = εcl), where A is the

absorbance, ε is the molar extinction coefficient (6,500 M⁻¹cm⁻¹), c is the concentration,

and l is the path length (typically 1 cm).[6]

Use: Use the aqueous stock solution immediately. It is not recommended to store aqueous

solutions for more than one day, even when frozen.[7]

Method B: Organic Solvent Stock

Solvent Preparation: Use anhydrous, research-grade DMSO or ethanol. Purging the solvent

with an inert gas like argon or nitrogen is recommended to remove dissolved oxygen.[7]

Dissolution: Dissolve the weighed DEA/NO in the organic solvent to the desired

concentration.

Storage: Aliquot the stock solution into small, single-use volumes in tightly sealed vials and

store at -80°C.[8][11]

Rationale: Aliquoting prevents multiple freeze-thaw cycles which can introduce moisture

and degrade the compound.

Protocol 2: Quantification of NO Release via the Griess
Assay
The Griess assay is an indirect method that quantifies nitrite (NO₂⁻), a stable and measurable

end-product of NO oxidation in aqueous solutions.[12][13] This protocol confirms that your
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Caption: Workflow for quantifying NO release using the Griess Assay.

Methodology:

Standard Curve Preparation: Prepare a series of sodium nitrite (NaNO₂) standards in the

same buffer as your experiment (e.g., PBS or cell culture medium without phenol red) with

concentrations ranging from 0 to 100 µM.

Rationale: A standard curve is essential for converting absorbance values to

concentrations. Using the same medium as the sample corrects for potential matrix

effects. Phenol red interferes with the colorimetric reading and must be avoided.[14]

Sample Preparation: Dilute your DEA/NO stock solution to a final concentration (e.g., 10 µM)

in the chosen buffer.

Decomposition: Incubate the DEA/NO solution and a buffer-only control at 37°C for at least

30 minutes.

Rationale: This duration ensures that the DEA/NO has fully decomposed and the released

NO has been converted to nitrite, providing a terminal measurement.

Griess Reaction:

Pipette 50-100 µL of each standard and sample into a 96-well plate.

Add an equal volume of Griess Reagent (a mixture of sulfanilamide and N-(1-

naphthyl)ethylenediamine) to each well.[12][14]

Incubate at room temperature for 10-15 minutes, protected from light. A pink/magenta

color will develop.

Measurement: Read the absorbance at 540 nm using a microplate reader.[13]

Analysis: Subtract the absorbance of the blank from all readings. Plot the standard curve

(Absorbance vs. Nitrite Concentration) and use the resulting linear equation to calculate the

nitrite concentration in your DEA/NO sample. The final concentration should be

approximately 1.5 times the initial DEA/NO concentration.[5]
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Biological Applications & Signaling Pathways
DEA/NO is widely used to investigate the biological roles of NO. A primary mechanism of NO

action is the activation of soluble guanylate cyclase (sGC), which catalyzes the conversion of

GTP to cyclic guanosine monophosphate (cGMP).[3][15] cGMP then acts as a second

messenger, activating downstream targets like protein kinase G (PKG) to mediate physiological

responses.[16]

Target Cell
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 Spontaneous
 Decomposition

 (t½ = 2 min) Soluble Guanylate
Cyclase (sGC)
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GTP cGMP sGC
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 Phosphorylation
 of Targets

Click to download full resolution via product page

Caption: The canonical NO/sGC/cGMP signaling pathway activated by DEA/NO.

Application in Cell Culture
When treating cells with DEA/NO, the rapid release kinetics must be considered.

Dosing: Add the DEA/NO stock solution directly to the cell culture medium to the desired final

concentration. Typical working concentrations can range from the low micromolar (1-10 µM)

to the high micromolar (100-500 µM) range, depending on the cell type and the endpoint

being measured.[17][18]

Experimental Timing: Cellular responses should be measured at time points relevant to the

acute burst of NO. For signaling events, this may be within minutes of addition. For

endpoints like apoptosis or changes in protein expression, longer incubation times (e.g., 6-24

hours) may be necessary, but it's crucial to remember that the initial NO signal was transient.
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Controls: Always include a vehicle control. If using an organic stock, the control should

contain the same final concentration of the solvent. For an aqueous stock, the control should

be the 10 mM NaOH vehicle. An additional important control is a "spent" DEA/NO solution—

one that has been pre-incubated in buffer for >30 minutes to release all its NO before being

added to cells. This helps distinguish between the effects of NO and the effects of the parent

compound's byproducts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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